Cas no 389847-63-6 (4H-1,2,4-Triazole, 3,5-bis[4-(chloromethyl)phenyl]-4-phenyl-)

• Product Name: 4H-1,2,4-Triazole, 3,5-bis[4-(chloromethyl)phenyl]-4-phenyl-
• CAS No: 389847-63-6
• MF: C₂₂H₁₇Cl₂N₃
• MW: 394.296482801437
• CID: 1497984
• Update Time: 2024-08-24

4H-1,2,4-Triazole, 3,5-bis[4-(chloromethyl)phenyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3,5-bis[4-(chloromethyl)phenyl]-4-phenyl-

• Inchi： 1S/C22H17Cl2N3/c23-14-16-6-10-18(11-7-16)21-25-26-22(19-12-8-17(15-24)9-13-19)27(21)20-4-2-1-3-5-20/h1-13H,14-15H2
• InChI Key： HDQPEDLZWLPMGG-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(CCl)C=C2)N(C2=CC=CC=C2)C(C2=CC=C(CCl)C=C2)=N1

Computed Properties

• Exact Mass: 393.08021

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 596.2±60.0 °C(Predicted)
• PSA: 30.71
• pka: 1.21±0.10(Predicted)